Cas no 591775-08-5 (Acetic acid, (4-mercaptophenoxy)-, ethyl ester)

• Product Name: Acetic acid, (4-mercaptophenoxy)-, ethyl ester
• CAS No: 591775-08-5
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 4053578
• Update Time: 2025-06-14

Acetic acid, (4-mercaptophenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (4-mercaptophenoxy)-, ethyl ester
• Acetic acid, 2-(4-mercaptophenoxy)-, ethyl ester

• Inchi： 1S/C10H12O3S/c1-2-12-10(11)7-13-8-3-5-9(14)6-4-8/h3-6,14H,2,7H2,1H3
• InChI Key： BYEWUGLPAODKQP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=C(S)C=C1

Additional information on Acetic acid, (4-mercaptophenoxy)-, ethyl ester

Comprehensive Analysis of Acetic acid, (4-mercaptophenoxy)-, ethyl ester (CAS No. 591775-08-5)

Acetic acid, (4-mercaptophenoxy)-, ethyl ester (CAS No. 591775-08-5) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This ester derivative, characterized by its mercaptophenoxy and ethyl acetate functional groups, exhibits unique reactivity and potential applications in polymer modification, pharmaceutical intermediates, and surface coatings. Its molecular structure combines the nucleophilic properties of the thiol group with the ester's versatility, making it a valuable building block for advanced chemical synthesis.

In recent years, the demand for functionalized esters like Acetic acid, (4-mercaptophenoxy)-, ethyl ester has surged due to their role in green chemistry initiatives. Researchers are exploring its use in click chemistry reactions, where the thiol-ene coupling mechanism enables rapid, high-yield transformations under mild conditions. This aligns with the growing trend of sustainable synthesis methods, a topic frequently searched in academic and industrial databases. The compound's compatibility with photoinitiated polymerization also positions it as a candidate for UV-curable adhesives and coatings, addressing the need for eco-friendly alternatives in manufacturing.

The compound's CAS No. 591775-08-5 is often queried alongside terms like "synthesis protocol", "spectroscopic data", and "safety profile", reflecting user interest in practical applications. Analytical techniques such as NMR and FT-IR spectroscopy confirm its purity and structural integrity, while computational studies predict its reactivity in Michael addition reactions. These features make it a subject of ongoing research in bioconjugation strategies, particularly for protein labeling and drug delivery systems—areas trending in biomedical literature.

From an industrial perspective, Acetic acid, (4-mercaptophenoxy)-, ethyl ester is investigated for its role in modifying polymer backbones to enhance thermal stability or adhesion properties. Its ethyl ester moiety offers improved solubility in organic solvents, a critical factor for formulation chemists. Recent patents highlight its utility in creating self-assembled monolayers (SAMs) on metal surfaces, a technique pivotal in nanotechnology and sensor development—an intersection of chemistry and engineering that dominates current innovation discussions.

Environmental considerations further elevate the relevance of this compound. Its potential biodegradability and low volatility compared to traditional thiol-based reagents align with regulatory shifts toward REACH compliance and reduced VOC emissions. This aspect resonates with search trends around "green solvents" and "non-toxic additives", underscoring the compound's alignment with circular economy principles. Laboratories optimizing its synthesis routes often report yields exceeding 80%, emphasizing cost-effectiveness for scale-up—a key concern for chemical enterprises.

In conclusion, Acetic acid, (4-mercaptophenoxy)-, ethyl ester (CAS No. 591775-08-5) represents a multifaceted tool for modern chemistry. Its dual functionality bridges organic synthesis and materials engineering, while its environmental profile meets contemporary sustainability benchmarks. As research continues to uncover novel applications—from smart coatings to biomedical scaffolds—this compound remains a compelling subject for both academic inquiry and industrial innovation.